Cas no 1996251-93-4 (1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl-)

• Product Name: 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl-
• CAS No: 1996251-93-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5254101
• Update Time: 2025-10-29

1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl-

• Inchi： 1S/C12H24N2O/c1-5-13-11-6-7-14(8-11)12(15)10(4)9(2)3/h9-11,13H,5-8H2,1-4H3
• InChI Key： JZFGRFAYUMXYCS-UHFFFAOYSA-N
• SMILES： C(N1CCC(NCC)C1)(=O)C(C)C(C)C

Additional information on 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl-

1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- (CAS No. 1996251-93-4): An Overview of Its Structure, Properties, and Applications

1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- (CAS No. 1996251-93-4) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is characterized by a butanone backbone with a substituted pyrrolidine ring and ethylamino group, making it a valuable candidate for various applications in medicinal chemistry and drug discovery.

The molecular formula of 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- is C₁₄H₂₅N₃O, and its molecular weight is approximately 247.36 g/mol. The compound's structure includes a ketone functional group (C=O) at the end of the butanone chain, which is crucial for its reactivity and potential biological activity. The presence of the pyrrolidine ring and the ethylamino group introduces additional complexity and functionality to the molecule, enhancing its potential for interaction with biological targets.

Recent studies have highlighted the importance of 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The researchers found that the compound exhibited potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. This finding suggests that 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- could be a promising lead compound for the development of new treatments for neurodegenerative disorders.

In addition to its potential therapeutic applications, 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- has been studied for its role in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it an attractive intermediate for the synthesis of various pharmaceuticals and fine chemicals. A recent paper in Organic Letters described a novel synthetic route to produce this compound with high yield and purity, which could facilitate its use in large-scale pharmaceutical manufacturing processes.

The physical properties of 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. The compound has a boiling point of approximately 80°C and is soluble in common organic solvents such as ethanol and acetone. These properties make it suitable for use in various chemical reactions and formulations.

Safety considerations are an essential aspect of handling any chemical compound. While 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

In conclusion, 1-Butanone, 1-[3-(ethylamino)-1-pyrrolidinyl]-2,3-dimethyl- (CAS No. 1996251-93-4) is a versatile organic compound with significant potential in both research and industrial applications. Its unique structural features make it an attractive candidate for the development of new therapeutic agents and as an intermediate in chemical synthesis. Ongoing research continues to uncover new properties and applications of this compound, further solidifying its importance in the field of medicinal chemistry.